Cas no 56122-33-9 (BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-)

• Product Name: BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-
• CAS No: 56122-33-9
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 3371023
• PubChem ID: 82469175
• Update Time: 2025-04-21

BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-
• 56122-33-9
• 2-(3-chloro-4-ethoxyphenyl)acetonitrile

• Inchi： 1S/C10H10ClNO/c1-2-13-10-4-3-8(5-6-12)7-9(10)11/h3-4,7H,2,5H2,1H3
• InChI Key： MOBLULYUFKRLLT-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)C=CC=1OCC

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33Ų